Cas no 1805106-16-4 (3,5-Bis(trifluoromethyl)-2-formylmandelic acid)

• Product Name: 3,5-Bis(trifluoromethyl)-2-formylmandelic acid
• CAS No: 1805106-16-4
• MF: C₁₁H₆F₆O₄
• MW: 316.153364658356
• CID: 4942680
• Update Time: 2025-10-29

3,5-Bis(trifluoromethyl)-2-formylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-formylmandelic acid

• Inchi： 1S/C11H6F6O4/c12-10(13,14)4-1-5(8(19)9(20)21)6(3-18)7(2-4)11(15,16)17/h1-3,8,19H,(H,20,21)
• InChI Key： IXJFUZJWNAUTRE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=CC(C(C(=O)O)O)=C1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 405
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6

Additional information on 3,5-Bis(trifluoromethyl)-2-formylmandelic acid

Recent Advances in the Application of 3,5-Bis(trifluoromethyl)-2-formylmandelic acid (CAS: 1805106-16-4) in Chemical Biology and Pharmaceutical Research

3,5-Bis(trifluoromethyl)-2-formylmandelic acid (CAS: 1805106-16-4) is a fluorinated mandelic acid derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural and electronic properties. This compound features a trifluoromethyl group at both the 3- and 5-positions of the phenyl ring, along with a formyl group at the 2-position, which enhances its reactivity and potential for diverse chemical transformations. Recent studies have explored its applications as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3,5-Bis(trifluoromethyl)-2-formylmandelic acid in the synthesis of novel proteasome inhibitors. The researchers utilized the formyl group as a handle for further functionalization, enabling the introduction of pharmacophores that selectively target the β5 subunit of the 20S proteasome. The resulting compounds exhibited potent inhibitory activity against multiple myeloma cell lines, with IC50 values in the low micromolar range. The trifluoromethyl groups were found to enhance both the metabolic stability and membrane permeability of the inhibitors.

In the field of asymmetric catalysis, a team from ETH Zurich reported in Angewandte Chemie (2024) the use of this compound as a chiral auxiliary in the synthesis of α-amino acids. The electron-withdrawing nature of the trifluoromethyl groups was shown to significantly influence the diastereoselectivity of the reactions, achieving enantiomeric excesses of up to 98%. This methodology provides a practical route to fluorinated amino acids, which are increasingly important in the design of peptide-based therapeutics with improved pharmacokinetic properties.

Recent computational studies have shed light on the conformational preferences of 3,5-Bis(trifluoromethyl)-2-formylmandelic acid and its interactions with biological targets. Molecular dynamics simulations published in Journal of Chemical Information and Modeling (2024) revealed that the compound adopts a stable conformation where the trifluoromethyl groups create a hydrophobic pocket, while the formyl and carboxylic acid groups participate in specific hydrogen bonding interactions. These insights are guiding the rational design of new derivatives with optimized binding affinities.

The compound has also found applications in materials science, particularly in the development of liquid crystals and organic electronic materials. A 2023 study in Advanced Materials demonstrated that derivatives of 3,5-Bis(trifluoromethyl)-2-formylmandelic acid can form stable mesophases with unique dielectric properties, making them promising candidates for display technologies and organic semiconductors. The strong dipole moment created by the trifluoromethyl groups contributes to these interesting material properties.

From a synthetic chemistry perspective, recent advances have improved the accessibility of this compound. A 2024 report in Organic Process Research & Development described a scalable, one-pot synthesis starting from commercially available 3,5-bis(trifluoromethyl)benzaldehyde, with an overall yield of 72%. This development is particularly significant as it addresses previous challenges in the large-scale production of this valuable intermediate.

Looking forward, researchers anticipate expanding the applications of 3,5-Bis(trifluoromethyl)-2-formylmandelic acid in drug discovery, particularly in the development of covalent inhibitors and PROTACs (proteolysis targeting chimeras). Its unique combination of reactivity and stability makes it an attractive building block for these emerging therapeutic modalities. Several pharmaceutical companies have included derivatives of this compound in their screening libraries, recognizing its potential to yield novel bioactive molecules.